N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-[(4-methoxy-6-morpholin-4-yl-1,3,5-triazin-2-yl)methyl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H18N6O4/c1-9-7-10(19-24-9)12(21)15-8-11-16-13(18-14(17-11)22-2)20-3-5-23-6-4-20/h7H,3-6,8H2,1-2H3,(H,15,21)
• InChI Key: WXUHMRFFPNBYRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCC2=NC(=NC(=N2)OC)N3CCOCC3
• Molecular Formula: C14H18N6O4
• Molecular Weight: 334.33 g/mol

Description

N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-5-methylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C14H18N6O4 and its molecular weight is 334.336. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Synthetic Pathways and Derivatives

Compounds with structural similarities, including morpholino groups and triazine derivatives, have been synthesized for various biological activities. For instance, novel heterocyclic compounds have been prepared with the anticipation that they could serve as COX-1/COX-2 inhibitors, displaying analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). This suggests a potential avenue for the application of similar compounds in medicinal chemistry, targeting inflammation and pain management.

Antimicrobial Activities

Derivatives of 1,2,4-triazole, which might share some functional similarities with the compound , have been synthesized and found to possess antimicrobial activities (Bektaş et al., 2007). This highlights the potential of such compounds to serve as templates for developing new antimicrobial agents.

Advanced Materials and Chemical Studies

Thermal Rearrangement Studies

Thermal rearrangement of triazine derivatives, including those with morpholino groups, has been studied, showcasing the potential of these compounds in material science and organic synthesis (Dovlatyan et al., 2010). Such research could lead to new insights into the design and development of novel materials with specific thermal properties.

Radiolabeled Compounds for Medical Imaging:

PET Imaging Agents

Compounds structurally related to the query molecule have been developed as potential PET imaging agents for diseases like Parkinson's, highlighting the role of such molecules in diagnostic research (Wang et al., 2017). The development and synthesis of radiolabeled compounds can provide valuable tools for medical research, offering insights into disease mechanisms and potential therapeutic targets.